Cas no 1181572-89-3 (2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid)

2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid structure
1181572-89-3 structure
Product Name:2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
CAS No:1181572-89-3
MF:C12H11FN2O2S
MW:266.291344881058
CID:2141022
Update Time:2023-08-04

2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
    • 2-Dimethylamino-5-(2-fluoro-phenyl)-thiazole-4-carboxylic acid
    • Inchi: 1S/C12H11FN2O2S/c1-15(2)12-14-9(11(16)17)10(18-12)7-5-3-4-6-8(7)13/h3-6H,1-2H3,(H,16,17)
    • InChI Key: OTHSOAGVXGONNR-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C(=O)O)=C1C1C=CC=CC=1F)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 317
  • Topological Polar Surface Area: 81.7
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd